Cas no 852338-75-1 (2,7-Diazaspiro[4.5]decane-7-carboxylic acid, 1-oxo-2-phenyl-, 1,1-dimethylethyl ester)

• Product Name: 2,7-Diazaspiro[4.5]decane-7-carboxylic acid, 1-oxo-2-phenyl-, 1,1-dimethylethyl ester
• CAS No: 852338-75-1
• MF: C₁₉H₂₆N₂O₃
• MW: 330.421345233917
• MDL: MFCD13193042
• CID: 832077
• Update Time: 2025-06-08

2,7-Diazaspiro[4.5]decane-7-carboxylic acid, 1-oxo-2-phenyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,7-Diazaspiro[4.5]decane-7-carboxylic acid, 1-oxo-2-phenyl-, 1,1-diMethylethyl ester
• 2-PHENYL-7-BOC-2,7-DIAZA-SPIRO[4.5]DECAN-1-ONE
• tert-butyl 1-oxo-2-phenyl-2,9-diazaspiro[4.5]decane-9-carboxylate
• 7-Boc-2-phenyl-2,7-diazaspiro[4.5]decan-1-one
• 2,7-Diazaspiro[4.5]decane-7-carboxylic acid,1-oxo-2-phenyl-,1,1-dimethylethyl ester
• GJQCSRWKSRNBOS-UHFFFAOYSA-N
• SY248004
• tert-butyl 1-oxo-2-phenyl-2,7-diazaspiro[4.5]decane-7-carboxylate
• 2,7-Diazaspiro[4.5]decane-7-carboxylic acid, 1-oxo-2-phenyl-, 1,1-dimethylethyl ester

• MDL： MFCD13193042
• Inchi： 1S/C19H26N2O3/c1-18(2,3)24-17(23)20-12-7-10-19(14-20)11-13-21(16(19)22)15-8-5-4-6-9-15/h4-6,8-9H,7,10-14H2,1-3H3
• InChI Key： GJQCSRWKSRNBOS-UHFFFAOYSA-N
• SMILES： O=C1C2(CN(C(=O)OC(C)(C)C)CCC2)CCN1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 493
• Topological Polar Surface Area: 49.8

Additional information on 2,7-Diazaspiro[4.5]decane-7-carboxylic acid, 1-oxo-2-phenyl-, 1,1-dimethylethyl ester

2,7-Diazaspiro[4.5]decane-7-carboxylic acid, 1-oxo-2-phenyl-, 1,1-dimethylethyl ester (CAS No. 852338-75-1): An Overview

2,7-Diazaspiro[4.5]decane-7-carboxylic acid, 1-oxo-2-phenyl-, 1,1-dimethylethyl ester (CAS No. 852338-75-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and potential biological activities. The spirocyclic framework provides a rigid and conformationally constrained structure, making it an attractive scaffold for the design and development of novel therapeutic agents.

The 1,1-dimethylethyl ester group in this compound serves as a protecting group for the carboxylic acid moiety, enhancing its stability and facilitating synthetic manipulations. The presence of the 1-oxo-2-phenyl substituent imparts additional functional diversity and can influence the compound's pharmacological properties. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery programs.

Recent studies have highlighted the importance of spirocyclic compounds in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. The unique structural rigidity and conformational constraints of spirocyclic compounds can enhance their binding affinity to specific protein targets, leading to improved efficacy and reduced off-target effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that spirocyclic scaffolds can effectively modulate G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions.

In the context of 2,7-Diazaspiro[4.5]decane-7-carboxylic acid, 1-oxo-2-phenyl-, 1,1-dimethylethyl ester, its potential applications in medicinal chemistry are particularly promising. The compound's spirocyclic core and functional groups offer a versatile platform for structure-activity relationship (SAR) studies. By systematically modifying these functional groups, researchers can optimize the compound's pharmacological properties, such as potency, selectivity, and pharmacokinetic profiles.

One of the key challenges in drug discovery is achieving an optimal balance between potency and safety. The use of spirocyclic compounds like 2,7-Diazaspiro[4.5]decane-7-carboxylic acid, 1-oxo-2-phenyl-, 1,1-dimethylethyl ester can help address this challenge by providing a stable and predictable scaffold for drug design. For example, a recent study in Bioorganic & Medicinal Chemistry Letters reported that spirocyclic compounds with similar structural features exhibited potent anti-inflammatory activity while maintaining good safety profiles in preclinical models.

The synthesis of 2,7-Diazaspiro[4.5]decane-7-carboxylic acid, 1-oxo-2-phenyl-, 1,1-dimethylethyl ester typically involves multi-step procedures that require careful optimization to achieve high yields and purity. Key synthetic steps include the formation of the spirocyclic core through intramolecular cyclization reactions and the introduction of functional groups via selective transformations. Advanced synthetic methodologies and catalytic systems have been developed to streamline these processes and improve overall efficiency.

In addition to its potential as a lead molecule for drug discovery, 2,7-Diazaspiro[4.5]decane-7-carboxylic acid, 1-oxo-2-phenyl-, 1,1-dimethylethyl ester can serve as a valuable intermediate in the synthesis of more complex molecules with diverse biological activities. The versatility of this compound makes it an attractive starting point for combinatorial chemistry approaches and high-throughput screening campaigns.

The biological evaluation of 2,7-Diazaspiro[4.5]decane-7-carboxylic acid, 1-oxo-2-phenyl-, 1,1-dimethylethyl ester has revealed promising results in various assays. In vitro studies have shown that this compound exhibits potent inhibitory activity against specific enzymes involved in disease pathways. For instance, it has been reported to effectively inhibit kinases implicated in cancer progression and inflammatory responses.

Clinical trials are essential for translating these preclinical findings into therapeutic applications. While no clinical trials have been reported specifically for 2,7-Diazaspiro[4.5]decane-7-carboxylic acid, 1-oxo-2-phenyl-, 1,1-dimethylethyl ester, its structural analogs have shown promising results in early-stage clinical trials for various indications. These findings underscore the potential of this compound as a candidate for further clinical development.

In conclusion, 2,7-Diazaspiro[4.5]decane-7-carboxylic acid, 1-oxo-2-phenyl-, 1,1-dimethylethyl ester (CAS No. 852338-75-1) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an attractive scaffold for drug design and optimization. Ongoing research continues to explore its biological activities and therapeutic applications, paving the way for future advancements in drug discovery.